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Compound of Interest

Compound Name: 1-Dimethylamino-2-propanol

Cat. No.: B140979

This guide provides critical safety and logistical information for the handling and disposal of 1-
Dimethylamino-2-propanol (CAS No. 108-16-7), tailored for research, scientific, and drug
development professionals. Following these procedures is essential for ensuring laboratory
safety and proper chemical management.

Hazard Identification and Personal Protective Equipment
(PPE)

1-Dimethylamino-2-propanol is a hazardous chemical that is a flammable liquid and vapor.[1]
[2] It is harmful if swallowed or in contact with skin, causes severe skin burns and eye damage,
and may cause respiratory irritation.[1]

Quantitative Data Summary
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Property Value Source
Flash Point 26 °C (78.8 °F) [3]

Boiling Point 121 - 127 °C [3]

Melting Point -85 °C [3]

Vapor Pressure 8 mm Hg (at 20 °C) [3]
Relative Density 0.837 g/cm?3 (at 25 °C) [3]

Oral LD50 (Rat) 1360 mg/kg [3]

Recommended Personal Protective Equipment (PPE)
Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes that
can cause severe eye

damage.[1]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber, neoprene)
and appropriate protective
clothing to prevent skin

exposure.[1]

Prevents severe skin burns
and harmful effects from skin

contact.[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation is experienced. A
type ABEK (EN14387)
respirator filter is also

recommended.[1]

Protects against inhalation of
vapors that can cause

respiratory irritation.[1]

Operational Plan: Step-by-Step Handling Procedure

1. Engineering Controls:
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e Work in a well-ventilated area.

e For all procedures, use a chemical fume hood.[1]

o Ensure that an eyewash station and safety shower are readily accessible.[1]

2. Pre-Handling Checks:

 Inspect all PPE for integrity before use.

o Ensure all containers are properly labeled and free from damage.

o Keep away from heat, sparks, open flames, and other ignition sources.[2] No smoking.[3]
3. Chemical Handling:

» Ground and bond containers when transferring material to prevent static discharge.[2]
e Use only non-sparking tools.[2]

e Avoid contact with skin and eyes.[3]

o Do not breathe mist, vapors, or spray.[1]

e Do not eat, drink, or smoke when using this product.[3]

4. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

o Store in a designated flammables and corrosives area.[1]

o Keep away from incompatible materials such as acids and amines.[1]

Disposal Plan: Step-by-Step Waste Management

1. Waste Collection:
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e Collect waste 1-Dimethylamino-2-propanol and any contaminated materials (e.g.,
absorbent pads, gloves) in a suitable, closed, and properly labeled container.[1][2]

2. Spill and Leak Management:

¢ In case of a spill, remove all sources of ignition.[2]

o Use spark-proof tools and explosion-proof equipment.[2]

o Absorb the spill with an inert absorbent material.[1]

e Collect the absorbed material and place it in a suitable container for disposal.[2]
3. Final Disposal:

» Dispose of the waste container at an approved waste disposal plant in accordance with local,
state, and federal regulations.[1][4][5] Do not dispose of it in the sanitary sewer.

Emergency First-Aid Procedures

o General Advice: If you feel unwell, seek medical advice immediately and show the safety
data sheet to the doctor in attendance.[3]

e Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

» Skin Contact: Immediately take off all contaminated clothing. Rinse skin with water/shower
for at least 15 minutes. Seek immediate medical attention.[1][3]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical
attention.[1][3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1][3]
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Workflow for Handling and Disposal of 1-
Dimethylamino-2-propanol

Start: Prepare for Handling

Step 1: Use Engineering Controls
(Fume Hood, Ventilation)

Step 2: Pre-Handling Checks
(Inspect PPE, Containers)

Step 3: Chemical Handling
(Grounding, Non-Sparking Tools)

Store Unused Chemical f Spill Occurs

Spill or Leak Occurs

\ 4
Step 4: Proper Storage
(Cool, Dry, Ventilated Area) After Use

Spill Management
(Absorb, Collect Waste)

Step 5: Waste Collection

Task Finished (Sealed, Labeled Container)

Step 6: Final Disposal
(Approved Waste Facility)

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1-Dimethylamino-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

